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Compound of Interest

Compound Name: NS-638

Cat. No.: B1680103

For researchers and scientists engaged in drug development and other laboratory research,
the proper handling and disposal of chemical compounds are paramount to ensuring personnel
safety and environmental protection. This guide provides a comprehensive, step-by-step
procedure for the safe disposal of ST638, a tyrosine kinase inhibitor. Adherence to these
protocols is critical for maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). All handling of ST638 should occur in a well-ventilated
area, preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE) for Handling ST638:

Protection Type Specification
Eye Protection Eyeshields or safety glasses.[1]
Hand Protection Chemical-resistant gloves.[1]

_ _ A Type N95 (US) or equivalent dust mask to
Respiratory Protection _ _ _ ,
prevent inhalation of solid particles.[1]

Step-by-Step Disposal Protocol for ST638
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The disposal of ST638 must be carried out in compliance with all applicable national and local
regulations. The following is a general guide for laboratory settings.[1]

» Waste Identification and Segregation:

o Designate a specific, clearly labeled waste container for ST638 and any contaminated
materials, such as gloves, weighing paper, and pipette tips.[1]

o Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.[1]

e Preparing for Disposal:

o Ensure the ST638 waste is in a sealed, non-reactive container.[1]

o The container must be accurately labeled with the chemical name ("ST638"), CAS number
(107761-24-0), and relevant hazard symbols.[1]

o Disposal Pathway:

o ST638 waste is considered hazardous and must be disposed of through an approved
hazardous waste disposal facility.[1][2]

o Contact your institution's EHS office to arrange for the collection and disposal of the
chemical waste. They will provide specific instructions based on local regulations.[1]

o Under no circumstances should ST638 be disposed of down the drain or in regular trash.

[11[2]
o Decontamination of Work Area:
o After packaging ST638 for disposal, thoroughly decontaminate the work area.

o Use an appropriate solvent, such as 70% ethanol, to wipe down all surfaces that may
have come into contact with the compound.

o Dispose of all cleaning materials as contaminated waste.[1]
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Experimental Protocols

While specific experimental protocols for the disposal of ST638 are not detailed in the provided
information, the general procedure for handling hazardous chemical waste in a laboratory
setting should be followed. This involves a risk assessment prior to handling, which includes
consulting the Safety Data Sheet (SDS) for the specific compound to understand its properties
and hazards.[2]

ST638 Chemical and Physical Properties

A clear understanding of a compound's properties is fundamental to its safe handling and

disposal.
Property Value
CAS Number 107761-24-0[1]
Molecular Formula C19H18N203S[1]
Molecular Weight 354.42 g/mol [1]
Appearance Yellow solid[1]
Melting Point 134-135.5 °C[1]
Solubility DMSO: 19 mg/mL][1]
Storage Temperature -20°C[1]
Storage Class 11 - Combustible Solids[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ST638
waste.
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[Start: ST638 Waste Generated J

1. Identify & Segregate Waste
(ST638 & contaminated items)

2. Prepare for Disposal
(Seal in non-reactive container)

3. Label Container
('ST638', CAS#, Hazard Symbols)

4. Contact EHS Office
(Arrange for collection)

5. Hazardous Waste Disposal
(Approved Facility)

6. Decontaminate Work Area
(Use appropriate solvent)

[ End: Safe Disposal Complete j

Click to download full resolution via product page

Caption: ST638 Hazardous Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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